Cas no 617697-23-1 (N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide
• CAS No: 617697-23-1
• MF: C₁₈H₁₆N₂O₃
• MW: 308.3
• CID: 5519618
• PubChem ID: 4052524
• Update Time: 2025-06-11

N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide
• N-(2,6-Dimethylphenyl)-2-(2,3-dioxoindolin-1-yl)acetamide
• N-(2,6-dimethylphenyl)-2-(2,3-dioxo-2,3-dihydro-1H-indol-1-yl)acetamide
• AKOS002193293
• 617697-23-1
• EU-0016269
• Z27072616
• WAY-324335
• F1423-1265
• STK805328

• Inchi： 1S/C18H16N2O3/c1-11-6-5-7-12(2)16(11)19-15(21)10-20-14-9-4-3-8-13(14)17(22)18(20)23/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key： NILUPXUJWJAZQZ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=C(C)C=CC=C2C)=O)C2=C(C=CC=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 308.11609238g/mol
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.5Ų

Additional information on N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide

N-(2,6-Dimethylphenyl)-2-(2,3-Dioxoindol-1-yl)acetamide (CAS No. 617697-23-1): An Overview of Its Properties and Applications

N-(2,6-Dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide (CAS No. 617697-23-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its distinctive 2,3-dioxoindol-1-yl and 2,6-dimethylphenyl moieties. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development efforts.

The molecular structure of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide consists of an indole core with a ketone group at positions 2 and 3, forming a dioxoindole moiety. This structure is further modified by an acetamide group attached to the indole ring and a dimethylphenyl substituent on the acetamide nitrogen. The presence of these functional groups contributes to the compound's solubility, stability, and reactivity, making it suitable for a wide range of applications in both academic and industrial settings.

In recent years, significant progress has been made in understanding the biological activities of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide has also been investigated for its neuroprotective properties. Research conducted at the University of California revealed that this compound can protect neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings highlight the potential of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide has also been studied extensively. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life in animal models. These properties are crucial for developing effective drug formulations that can be administered conveniently to patients. Additionally, the compound has been found to have low toxicity in both in vitro and in vivo studies, further supporting its potential as a safe therapeutic agent.

In the context of drug discovery and development, N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide serves as an important lead compound for structure-based drug design. Its unique chemical structure provides a scaffold for modifying functional groups to enhance specific biological activities or improve pharmacological properties. For example, researchers at Harvard Medical School have synthesized several analogs of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide by introducing different substituents on the indole ring or modifying the acetamide group. These analogs have shown improved potency and selectivity against various targets relevant to inflammatory and neurodegenerative diseases.

The synthesis of N-(2,6-dimethylphenyl)-2-(2,3-dioxoindol-1-yl)acetamide involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the indole core through a Fischer indole synthesis or a related method. The dioxoindole moiety is then introduced via a series of oxidation reactions followed by acetylation to form the acetamide group. Finally, the dimethylphenyl substituent is added through an amide coupling reaction using appropriate coupling agents such as EDCI or HATU. This multi-step process allows for precise control over the final product's purity and yield.

In conclusion, N-(2,6-Dimethylphenyl)-2-(2,3-Dioxoindol-1-Yl)Acetamide (CAS No. 617697-23-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.